Cas no 1220016-28-3 (3-Azetidinyl 4-(tert-pentyl)phenyl ether)

• Product Name: 3-Azetidinyl 4-(tert-pentyl)phenyl ether
• CAS No: 1220016-28-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 4687646
• Update Time: 2025-06-07

3-Azetidinyl 4-(tert-pentyl)phenyl ether Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINYL 4-(TERT-PENTYL)PHENYL ETHER
• 3-(4-(tert-Pentyl)phenoxy)azetidine
• 3-[4-(2-methylbutan-2-yl)phenoxy]azetidine
• 3-Azetidinyl 4-(tert-pentyl)phenyl ether

• Inchi： 1S/C14H21NO/c1-4-14(2,3)11-5-7-12(8-6-11)16-13-9-15-10-13/h5-8,13,15H,4,9-10H2,1-3H3
• InChI Key： CSJKVPQCFJLHBD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)(C)CC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 316.3±42.0 °C at 760 mmHg
• Flash Point: 132.7±17.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Azetidinyl 4-(tert-pentyl)phenyl ether Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Azetidinyl 4-(tert-pentyl)phenyl ether

Introduction to 3-Azetidinyl 4-(tert-pentyl)phenyl ether (CAS No: 1220016-28-3) in Modern Chemical Research

3-Azetidinyl 4-(tert-pentyl)phenyl ether, identified by the Chemical Abstracts Service Number (CAS No) 1220016-28-3, represents a significant compound in the realm of medicinal chemistry and pharmacological research. This compound, featuring a unique structural motif combining an azetidine ring with a phenyl ether moiety substituted with a tert-pentyl group, has garnered attention due to its potential biological activities and mechanistic insights. The azetidine core, a five-membered heterocyclic structure, is known for its versatility in drug design, often serving as a scaffold for small-molecule inhibitors. The phenyl ether portion introduces hydrophobicity and electronic tunability, while the tert-pentyl group enhances lipophilicity, making this molecule an intriguing candidate for further exploration.

The synthesis and characterization of 3-Azetidinyl 4-(tert-pentyl)phenyl ether have been subjects of considerable interest in recent years. Advanced synthetic methodologies have enabled the efficient construction of this complex framework, leveraging techniques such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. These approaches not only improve yield but also allow for functional group modifications, facilitating the generation of a diverse library of derivatives. The structural elucidation of this compound has been achieved through state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, ensuring a comprehensive understanding of its molecular architecture.

In the context of pharmaceutical research, 3-Azetidinyl 4-(tert-pentyl)phenyl ether has been investigated for its potential therapeutic applications. The azetidine ring is particularly noteworthy for its presence in several bioactive natural products and drug candidates, where it often contributes to binding affinity and metabolic stability. The phenyl ether moiety is frequently employed in medicinal chemistry due to its ability to modulate receptor interactions and improve pharmacokinetic profiles. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymatic targets, making it a promising lead for the development of novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the study of 3-Azetidinyl 4-(tert-pentyl)phenyl ether. Molecular docking simulations and quantum mechanical calculations have been utilized to predict binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental investigations by allowing researchers to explore virtual space efficiently, identifying key pharmacophores and optimizing lead structures before costly wet-lab synthesis. The integration of machine learning algorithms has also accelerated the discovery process by predicting properties such as solubility, permeability, and toxicity.

The biological evaluation of 3-Azetidinyl 4-(tert-pentyl)phenyl ether has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated potential activity against various disease-related targets, including kinases and proteases implicated in cancer progression. Additionally, the compound has shown promise in models of inflammation and neurodegeneration, highlighting its broad therapeutic potential. These findings align with emerging trends in drug discovery where multi-target inhibition is increasingly recognized as a viable strategy for achieving synergistic therapeutic effects.

The development of novel synthetic routes to 3-Azetidinyl 4-(tert-pentyl)phenyl ether has been an area of active research. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocycles under mild conditions. For instance, palladium-catalyzed coupling reactions have enabled the efficient formation of carbon-carbon bonds within the azetidine framework, while copper-mediated reactions have facilitated the introduction of the tert-pentyl group. These methodologies not only enhance synthetic efficiency but also minimize waste generation, aligning with principles of green chemistry.

The role of 3-Azetidinyl 4-(tert-pentyl)phenyl ether in drug discovery is further underscored by its compatibility with modern biotechnological approaches. CRISPR-based screening technologies have been employed to identify genetic targets modulated by this compound, providing new avenues for therapeutic intervention. Furthermore, bioinformatics tools have been utilized to analyze large datasets containing genomic and proteomic information, identifying potential biomarkers associated with its activity. These interdisciplinary approaches are transforming how novel therapeutics are developed and optimized.

Future directions in the study of 3-Azetidinyl 4-(tert-pentyl)phenyl ether include exploring its derivatives for enhanced efficacy and reduced side effects. Structure-activity relationship (SAR) studies will be crucial in identifying key functional groups responsible for biological activity while minimizing toxicity concerns. Additionally, preclinical studies will be essential to evaluate its pharmacokinetic properties and safety profile before human trials can commence.

In conclusion,3-Azetidinyl 4-(tert-pentyl)phenyl ether (CAS No: 1220016-28-3) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential biological activities. Advances in synthetic methodologies、computational chemistry、and biological evaluation continue to expand our understanding of this compound’s therapeutic potential。 As research progresses，it is likely that 3-Azetidinyl 4-(tert-pentyl)phenethyl ether will emerge as a valuable tool for developing novel treatments across multiple disease areas，contributing significantly to advancements in human health。